Cas no 8017-57-0 (Lantrisul)

Lantrisul structure
Lantrisul structure
Product Name:Lantrisul
CAS No:8017-57-0
MF:C33H36N12O6S3
MW:792.910740852356
CID:722580
Update Time:2023-08-02

Lantrisul Chemical and Physical Properties

Names and Identifiers

    • Terfonyl
    • trisulfapyrimidine
    • 4-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide,4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide,4-amino-N-pyrimidin-2-ylbenzenesulfonamide
    • Lantrisul
    • Sulfaloid
    • Triple Sulfoid
    • Sulfa-Triple #2
    • Trisulfa
    • Sulfadiazine-sulfamerazine-sulfamethazine mixture
    • C12H14N4O2S.C11H12N4O2S.C10H10N4O2S
    • Sulfadiazine mixture with Sulfamerazine and Sulfamethazine
    • TRIPLE SULFA (SULFABENZAMIDE;SULFACETAMIDE;SULFATHIAZOLE)
    • TRISULFAPYRIMIDINES (SULFADIAZINE;SULFAMERAZINE;SULFAMETHAZINE)
    • 4-Amino-N-(4,6-dimethyl-2-pyrimidinyl)benzenesulfonamide, mixt. with 4-amino-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide & 4-amino-N-
    • Inchi: 1S/C12H14N4O2S.C11H12N4O2S.C10H10N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11;1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10/h3-7H,13H2,1-2H3,(H,14,15,16);2-7H,12H2,1H3,(H,13,14,15);1-7H,11H2,(H,12,13,14)
    • InChI Key: CBQDCAAOUQVIJL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1N=C(C)C=C(C)N=1)(=O)=O.S(C1C=CC(=CC=1)N)(NC1N=CC=C(C)N=1)(=O)=O.S(C1C=CC(=CC=1)N)(NC1N=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 792.204
  • Monoisotopic Mass: 792.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 9
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 319

Experimental Properties

  • LogP: 8.70900
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